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The table below summarizes core findings from a large meta-analysis and key studies, highlighting why

mRECIST is often preferred for assessing targeted therapies in HCC.

Aspect RECIST 1.1 mRECIST Key Findings & Implications

Overall Response
Rate (ORR)

7.8% [1] 15.9% [1] mRECIST doubles the observed ORR in

HCC patients receiving molecular targeted
therapy, as it captures tumor necrosis [1].

Disease Control
Rate (DCR)

67.2% [1] 68.4% [1] DCR is similar between criteria; the critical
difference lies in classifying partial response

versus stable disease [1].

Survival
Prediction

Poorer

correlation [1]
[2]

Stronger

correlation [1]
[2]

mRECIST better distinguishes overall survival

(OS) between responders and non-responders.
RECIST 1.1 may fail to show a significant OS

difference [1] [2].

Agreement for
Objective
Response

-- -- Agreement between criteria is only moderate
(k=0.499), meaning they frequently categorize
patient response differently [1].

Agreement for
Progressive

-- -- Agreement for PD is almost perfect (k=0.901),
as tumor growth is similarly captured by both
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Aspect RECIST 1.1 mRECIST Key Findings & Implications

Disease (PD) methods [1].

The table below outlines the fundamental methodological differences that lead to the divergent outcomes

shown above.

Methodological
Aspect

RECIST 1.1 mRECIST for HCC

What is Measured Sum of the longest diameters
(SLD) of the entire target lesion
[3].

Sum of the diameters of the viable
(arterially enhancing) portion of the
target lesion [1] [4].

Complete
Response (CR)

Disappearance of all target
lesions [1].

Disappearance of any intra-tumoral
arterial enhancement in all target lesions

[1].

Progressive
Disease (PD)

≥20% increase in SLD of target

lesions [1].

≥20% increase in sum of diameters of

viable target lesions [1].

Key Principle Measures anatomical tumor
shrinkage [5].

Measures viable tumor burden,

accounting for therapy-induced necrosis [1]
[5].

Detailed Experimental Protocols and Assessment
Workflow

To ensure reproducible results, the application of both criteria must follow a strict imaging and measurement

protocol.

Imaging Modality & Protocol: Contrast-enhanced CT or MRI is mandatory. The imaging
parameters must be consistent throughout the trial [3] [2]. For mRECIST, the arterial phase is critical

for identifying viable, hyper-enhancing tumor tissue [1] [2].
Lesion Selection: At baseline, a maximum of 5 target lesions (with a maximum of 2 per organ) are

selected. Lesions must be measurable (typically ≥10mm for non-nodal lesions, ≥15mm in short axis

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9161105/
https://radiologyassistant.nl/more/recist-1-1/recist-1-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC9161105/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.764189/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9161105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9161105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9161105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9161105/
https://link.springer.com/article/10.1007/s40134-016-0178-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC9161105/
https://link.springer.com/article/10.1007/s40134-016-0178-4
https://radiologyassistant.nl/more/recist-1-1/recist-1-1
https://bmcresnotes.biomedcentral.com/articles/10.1186/s13104-015-1565-2
https://pmc.ncbi.nlm.nih.gov/articles/PMC9161105/
https://bmcresnotes.biomedcentral.com/articles/10.1186/s13104-015-1565-2
https://www.smolecule.com/products/s548113?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


for lymph nodes) [3].

Measurement Methodology:
For RECIST 1.1: The longest diameter of each target lesion is measured, including any

necrotic or non-enhancing areas, and summed to create the baseline SLD [3].
For mRECIST: Only the longest diameter of the enhancing (viable) component within each

target lesion is measured and summed [1].
Follow-up Assessments: Subsequent scans are compared to the smallest previous SLD (for

RECIST 1.1) or the smallest previous sum of viable diameters (for mRECIST) to determine the best
overall response [3].

The following diagram illustrates the logical workflow for assessing tumor response using these two criteria

side-by-side.

Baseline Imaging
(Contrast-enhanced CT/MRI)

Select & Measure Target Lesions

RECIST 1.1 Path:
Measure longest diameter

of entire lesion

mRECIST Path:
Measure viable portion

in arterial phase

Calculate Sum of
Longest Diameters (SLD)

Calculate Sum of
Viable Diameters

Compare SLD to
Smallest Previous SLD

Compare Viable Sum to
Smallest Previous Viable Sum

Assign Response:
CR, PR, SD, or PD

Assign Response:
CR, PR, SD, or PD
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Key Considerations for Milciclib and CDK4/6 Inhibitor
Trials

While direct data for Milciclib is unavailable, the following points are crucial for your comparison guide:

Application to Milciclib: The clinical trial for Milciclib in unresectable/metastatic HCC

(NCT03109886) specifically used mRECIST for assessing radiographic progression, reflecting the
standard practice for targeted therapies in HCC [6].

Mechanism and Response: Milciclib is a cyclin-dependent kinase (CDK) inhibitor. CDK4/6 inhibitors
are known to induce cell cycle arrest and can lead to tumor stabilization or necrosis rather than

immediate shrinkage [7]. This biological mechanism aligns perfectly with the strength of mRECIST in
detecting non-shrinking responses like necrosis.

Immunotherapy Context: If Milciclib is ever combined with immunotherapy, be aware of iRECIST, a
separate criteria designed to account for pseudoprogression [4] [5]. mRECIST and iRECIST address

different challenges and should not be conflated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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